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Compound of Interest

Compound Name: 4'-Chloroacetanilide

Cat. No.: B195516

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Chloroacetanilide, an organochlorine compound, serves as a significant intermediate in the
synthesis of various organic molecules, including pharmaceuticals and herbicides. This
technical guide provides an in-depth overview of its chemical properties, synthesis, analytical
methods, and biological activities, presenting key data and methodologies in a structured
format for scientific and research applications.

Chemical Structure and IUPAC Name

The chemical structure of 4'-Chloroacetanilide is characterized by a para-chlorinated phenyl
ring attached to the nitrogen of an acetamide group.

IUPAC Name: N-(4-chlorophenyl)acetamide[1]

Caption: Chemical structure of 4'-Chloroacetanilide.

Physicochemical Properties

A summary of the key physicochemical properties of 4'-Chloroacetanilide is presented in the
table below.
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Property Value Reference
CAS Number 539-03-7 [1]
Molecular Formula C8HBCINO [1]
Molecular Weight 169.61 g/mol
White to grey-beige crystalline
Appearance [1]
powder
Melting Point 177°Cto 181°C [1]
Boiling Point 333°C
Practically insoluble in water;
N soluble in alcohol, ether, and
Solubility o ]
carbon disulfide; slightly
soluble in CCl4 and benzene.
GGUOCFNAWIODMF-
InChl Key [1]
UHFFFAOYSA-N
SMILES CC(=O)NC1=CC=C(Cl)C=C1 [1]

Experimental Protocols
Synthesis of 4'-Chloroacetanilide from Acetanilide

This protocol details the synthesis of 4'-chloroacetanilide via electrophilic substitution on

acetanilide.

Materials:

Acetanilide

Glacial acetic acid

Ethyl alcohol

10% solution of bleaching powder (calcium hypochlorite)
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o Water
Procedure:

e Dissolve 5 g of acetanilide in a mixture of 10 g of glacial acetic acid and 10 g of ethyl alcohol
with gentle warming.

¢ Dilute the solution with 100 ml of water and heat to 50°C.

e Slowly add 100 ml of a cold, 10% solution of bleaching powder to the heated solution with
continuous stirring.

o Collect the resulting precipitate of 4'-chloroacetanilide by filtration.
o Wash the collected product with water.

e Recrystallize the crude product from alcohol or dilute acetic acid to obtain colorless needles
of pure 4'-chloroacetanilide.[1]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

This section outlines a general HPLC method for the analysis of 4'-chloroacetanilide, often as
an impurity in acetaminophen.

Instrumentation:

o High-Performance Liquid Chromatograph (HPLC)

» UV Detector

¢ C18 or mixed-mode reversed-phase/cation exchange column (e.g., Hypersil Duet C18/SCX)
Reagents:

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b195516?utm_src=pdf-body
https://www.benchchem.com/product/b195516?utm_src=pdf-body
https://prepchem.com/synthesis-of-4-chloroacetanilide/
https://www.benchchem.com/product/b195516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Water (HPLC grade)
e Phosphoric acid or Formic acid
e Phosphate buffer

Mobile Phase Preparation (Example): A mixture of phosphate buffer (pH = 4.88) and methanol
is commonly used.[2][3] For Mass Spectrometry (MS) compatibility, phosphoric acid can be
replaced with formic acid.[4]

Chromatographic Conditions (Example):

Column: Hypersil Duet C18/SCX

Mobile Phase: Gradient elution with a mixture of phosphate buffer (pH = 4.88) and methanol.

Detection: UV at 245 nm.

Analysis Time: Approximately 14.5 minutes.[2][3]

Sample Preparation: Stock solutions of 4'-chloroacetanilide (e.g., 50 ug/mL) can be prepared
by dissolving the compound in HPLC grade methanol. Working solutions are then prepared by
diluting the stock solution to the desired concentration (e.g., 5 pg/mL) with methanol.[3]

Biological Activity and Signaling Pathways

4'-Chloroacetanilide exhibits biological activity as an herbicide and has been noted for its
potential to inhibit bacterial growth.[5] As an herbicide, its mechanism of action is believed to
involve the disruption of normal plant enzyme functions.[5] Its antibacterial properties may stem
from the inhibition of protein synthesis.

While a specific signaling pathway for 4'-chloroacetanilide in mammalian systems is not
extensively documented, a postulated mode of action for related chloroacetanilide herbicides,
butachlor and alachlor, leading to enterochromaffin-like (ECL) cell tumors in rats has been
described. This pathway provides a logical framework for potential toxicological effects.
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Initiating Events

Butachlor/Alachlor Exposure
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causes results in
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Caption: Postulated mode of action for chloroacetanilide herbicide-induced ECL cell tumors in
rats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b195516?utm_src=pdf-custom-synthesis
https://prepchem.com/synthesis-of-4-chloroacetanilide/
https://www.sigmaaldrich.com/SG/en/tech-docs/paper/280727
https://www.sigmaaldrich.com/SG/en/tech-docs/paper/280727
https://academic.oup.com/chromsci/article/50/4/335/385164
https://sielc.com/separation-of-4-chloroacetanilide-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-4-chloroacetanilide-on-newcrom-c18-hplc-column
https://www.guidechem.com/encyclopedia/4-chloroacetanilide-dic4901.html
https://www.benchchem.com/product/b195516#4-chloroacetanilide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b195516#4-chloroacetanilide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b195516#4-chloroacetanilide-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b195516#4-chloroacetanilide-chemical-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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